Cas no 1352394-75-2 ()

• CAS No: 1352394-75-2
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 6769881
• PubChem ID: 123135162
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H7FN2O/c1-12-7-3-2-6-8(11-7)5(9)4-10-6/h2-4,10H,1H3
• InChI Key： AOIQEXBYFQRBNG-UHFFFAOYSA-N
• SMILES： FC1=CNC2C=CC(=NC=21)OC

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.9Ų